Lung surfactant (LS) is a membrane-based lipid-protein complex that lines the alveoli, reducing the surface tension at the air-liquid interface and thus minimizing the work of breathing. Besides this function, LS is also the first physical barrier between the outside air and the systemic circulation, therefore playing a key role in the defense against harmful particles and microorganisms.Viral respiratory tract infections (RTIs), and especially acute lower RTIs, are one of the leading causes of morbidity and mortality worldwide. LS participates in the network of interactions between viruses and the immune system to prevent or lessen the effects of the infection, but it is also altered by these pathogens, which can potentially impair its function.The aim of this review is to provide an integrated multidisciplinary overview toward understanding the interplay between respiratory viruses and LS and its health impact on the respiratory system. The review is centered on the antiviral mechanisms of both LS proteins and lipids, and their different interactions that lead to varying outcomes. Finally, a summary of the clinical application of surfactant in the scene of lung viral infection is disclosed, including state-of-the-art approaches of the therapeutic use of surfactant components.

Throughout a lifetime, articular joints experience many loading cycles and are prone to mechanical degradation. To safeguard the cartilage in these joints, the synovial fluid acts as a natural lubricant. However, degenerative joint diseases, like osteoarthritis, alter the composition of synovial fluid, diminishing its protective properties. In such cases, exogenous lubricants or viscosupplements can be injected to enhance the compromised synovial fluid's function. Scientists are now developing next-generation viscosupplements, based on hyaluronic acid (HA), that can better bind to and adhere to cartilage. Additionally, non-HA-based viscosupplements offer benefits over HA-based ones, as they possess more intricate molecular architectures, such as dendrimer or bottlebrush-like structures. These viscosupplements draw inspiration from natural molecules present in synovial fluid, providing them with a distinct advantage.

As the need for energy storage increases, battery technology continues to be developed and improved – aiming for rechargeable batteries that store more energy, charge faster, last longer, and are more sustainable. Solid-state NMR spectroscopy has emerged as a versatile technique for studying both the local structure and ion mobility of battery materials. Here, we explore the use of solid-state NMR to study coatings and interfaces within batteries. We focus on the study of the electrode–electrolyte interphases that form as a product of battery cycling, and artificial coatings that are used in batteries to improve their performance and longevity – both of which can have a crucial impact on battery performance. We also explore the experimental considerations that need to be taken into account, and how advances in NMR methodology have allowed thin coatings and interfaces to be studied.

Hydrogels provide a plethora of advantages to biomedical treatments due to their highly hydrophilic nature and tissue-like mechanical properties. Additionally, the numerous and widespread endogenous roles of nitric oxide have led to an eruption in research developing biomimetic solutions to the many challenges the biomedical world faces. Though many design factors and fabrication details must be considered, utilizing hydrogels as nitric oxide delivery vehicles provides promising materials in several applications. Such applications include cardiovascular therapy, vasodilation and angiogenesis, antimicrobial treatments, wound dressings, and stem cell research. Herein, a recent update on the progress of NO-releasing hydrogels is presented in depth. In addition, considerations for the design and fabrication of hydrogels and specific biomedical applications of nitric oxide-releasing hydrogels are discussed.

The increasing number of multidrug-resistant bacteria is a growing threat to global public health. Contaminated surfaces pose a major problem in the spreading of these superbugs and are a source of bacterial infections that are difficult to treat. Surfaces that repel bacteria or impede biofilms where bacteria are inaccessible to conventional drugs are in great demand for medical and technological applications. Immense multi-disciplinary efforts are being made to develop biocompatible, long-lasting, scalable, and cost-effective antimicrobial surfaces. Here, we highlight emerging strategies that involve harnessing natural and synthetic polymeric nanoassemblies that are antimicrobial either by themselves or through association with antimicrobial compounds to engineer antimicrobial surfaces. Our aim is to move underexplored nanoassemblies into the limelight. Based on their chemical versatility, structural tenability, and orthogonal activity of associated molecules and structures, the nanoassemblies discussed overcome cytotoxicity, non-biodegradability, and short-term antibacterial activity to offer novel surfaces with improved antibacterial and antibiofilm prospects.

In this review, we focus on recent experimental research involving active colloidal particles of non-biological origin evolving in non-Newtonian fluids. This includes self-propelling active particles and particles driven by external fields. We present different propulsion strategies that are either enabled, or strongly modified, by the presence of a complex medium. This paves the way for novel mechanisms of active transport in biofluids or in other non-Newnotian fluids. When considering the medium, we differentiate between disordered complex fluids, such as diluted polymer solutions, and liquid crystals. While the latter are also viscoelastic fluids, the ability to control their molecular orientation results in distinct colloidal driving and steering mechanisms, and enables new types of active soft matter in the form of active quasi-particles.

Through biomineralization, calcareous composites are produced with exceptional properties, evolution-optimized for specific function. The bioinspired quest to understand how properties are controlled and enhanced is motivated by their fundamental and technological significance. The incorporation of small molecules and/or biopolymers as inter- and intra-crystalline additives in the CaCO3 matrix, is widely employed by organisms to achieve diverse functions. The interactions between the components during the early events within the precipitation medium, and when entrapped through precipitation-crystallization, are key players of process–property regulation. In addition to identifying the bulk matrices and the incorporated molecules, we show how solid-state NMR methods are tailored to directly report the chemical-structural details of the inorganic interface that surrounds an occlusion. Solid-state NMR is uniquely suited for that and is applicable to stable or spontaneously transforming lattices, crystalline or amorphous. Our findings are grouped to highlight the connection between the molecular level and tunability of macroscopic properties.

This review provides an overview of experimental and computational results on the interaction between nanocarriers of different natures and pulmonary surfactant models that have appeared in the literature in the last five years. The purpose is to highlight the changes in the nanoscopic structure and functionality of the pulmonary surfactant layer due to the interaction with nanocarriers and nanoparticles, which are inorganic, polymeric, or consist of biomolecules. The information gathered contributes to the development of carriers’ nanotechnology, thus allowing specific and controlled drug delivery while being minimally invasive by crossing pulmonary surfactant without altering its structure and function.

Reaching a historic high of 36.3 gigatonnes in 2021, global CO2 emissions from fossil fuel combustion continue to increase at an alarming rate. CO2 removal technologies are part of the solution to tackle this crucial environmental challenge. Thus, the development of porous materials for storage and capture of gas molecules (in particular, carbon capture and storage) has attracted great interest both in academic and industrial communities due to its potential in mitigating atmospheric CO2 concentrations.Atomic-scale studies in porous materials are essential to stimulate progress in the design of better CO2-adsorbents by elucidating gas-sorption surface mechanisms.Spectroscopic techniques have the potential to shed light on the structural details of distinct materials' surfaces, including the type of chemical species formed upon CO2 adsorption. Herein, we review the last 5 years of scientific developments wherein solid-state NMR and computational studies have been explored to investigate at the atomic level the structure and molecular dynamics of CO2 species formed at porous surfaces.

Ionic liquids are a class of solvents widely studied in the literature for various applications. As a subclass of ionic liquids, redox ionic liquids can endow charge exchange properties (electrons transfer) to these electrolytes for electrochemical energy storage. In this review article, we propose to study this family of ionic liquids and suggest a chronological classification. We introduce five generations of redox ionic liquids with different basic compounds such as polyethylene glycol, ferrocene, different linker lengths, TFSI anion, and biredox ionic liquids. The versatility of the redox ionic liquids synthesis will be discussed as well as the fundamental and applied aspects of their use as electrolytes, which have high charge densities. The impact of the redox ionic liquids on the electrochemical mechanisms will be described. We also present how the redox shuttle effect, detrimental to supercapacitors, can be prevented while it can be used to improve lithium-ion batteries.